Cas no 2060051-93-4 (1-2-amino-1-(4-nitrophenyl)ethylcyclobutane-1-carboxylic acid)

• Product Name: 1-2-amino-1-(4-nitrophenyl)ethylcyclobutane-1-carboxylic acid
• CAS No: 2060051-93-4
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• MDL: MFCD30487112
• CID: 5163873
• PubChem ID: 137703011
• Update Time: 2025-07-09

1-2-amino-1-(4-nitrophenyl)ethylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-[2-amino-1-(4-nitrophenyl)ethyl]-
• 1-2-amino-1-(4-nitrophenyl)ethylcyclobutane-1-carboxylic acid

• MDL： MFCD30487112
• Inchi： 1S/C13H16N2O4/c14-8-11(13(12(16)17)6-1-7-13)9-2-4-10(5-3-9)15(18)19/h2-5,11H,1,6-8,14H2,(H,16,17)
• InChI Key： HLUQOLSVCAYSJC-UHFFFAOYSA-N
• SMILES： C1(C(C2=CC=C([N+]([O-])=O)C=C2)CN)(C(O)=O)CCC1

Additional information on 1-2-amino-1-(4-nitrophenyl)ethylcyclobutane-1-carboxylic acid

Comprehensive Analysis of 1-2-amino-1-(4-nitrophenyl)ethylcyclobutane-1-carboxylic acid (CAS No. 2060051-93-4)

The compound 1-2-amino-1-(4-nitrophenyl)ethylcyclobutane-1-carboxylic acid (CAS No. 2060051-93-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a cyclobutane ring and a 4-nitrophenyl group, makes it a valuable intermediate in the synthesis of novel therapeutic agents. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

One of the most searched questions regarding this compound is: "What are the applications of 1-2-amino-1-(4-nitrophenyl)ethylcyclobutane-1-carboxylic acid in drug development?" Recent studies suggest that its structural motifs, such as the amino and carboxylic acid functional groups, enable it to interact with biological targets like proteases and kinases. This interaction is critical for designing inhibitors that can modulate disease pathways. For instance, its nitrophenyl moiety is often explored for photoaffinity labeling, a technique widely used in proteomics and chemical biology.

Another trending topic in the scientific community is the role of cyclobutane-containing compounds in medicinal chemistry. The cyclobutane ring in 1-2-amino-1-(4-nitrophenyl)ethylcyclobutane-1-carboxylic acid provides rigidity and conformational constraints, which are desirable properties for enhancing binding affinity and selectivity. This aligns with the growing demand for "next-generation small molecules" in precision medicine, a term frequently searched in AI-driven literature reviews.

From a synthetic perspective, the preparation of 1-2-amino-1-(4-nitrophenyl)ethylcyclobutane-1-carboxylic acid involves multi-step organic transformations, including cycloaddition and nitro reduction reactions. Researchers often inquire about "efficient synthesis routes for 2060051-93-4" to optimize yields and purity. Recent advancements in green chemistry have also prompted investigations into solvent-free or catalytic methods for producing such compounds, addressing environmental concerns in pharmaceutical manufacturing.

In addition to its pharmaceutical potential, this compound is also studied in material science. The nitrophenyl group, for example, is known for its electron-withdrawing properties, which can influence the electronic characteristics of polymers or coatings. Queries like "How does 1-2-amino-1-(4-nitrophenyl)ethylcyclobutane-1-carboxylic acid improve material properties?" reflect the interdisciplinary interest in this molecule.

Quality control and analytical characterization are other critical aspects. Techniques such as HPLC, NMR, and mass spectrometry are essential for verifying the identity and purity of CAS No. 2060051-93-4. Laboratories often search for "standard analytical protocols for 1-2-amino-1-(4-nitrophenyl)ethylcyclobutane-1-carboxylic acid" to ensure reproducibility in research and industrial applications.

In summary, 1-2-amino-1-(4-nitrophenyl)ethylcyclobutane-1-carboxylic acid represents a versatile compound with broad relevance in drug discovery, material science, and synthetic chemistry. Its structural features, such as the cyclobutane core and nitrophenyl substituent, offer multiple avenues for innovation. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing current challenges in healthcare and technology.